N-ethyl-2-(N-(4-fluorophenyl)sulfonyl-2-methoxyanilino)acetamide

• IUPAC Name: N-ethyl-2-(N-(4-fluorophenyl)sulfonyl-2-methoxyanilino)acetamide
• InChI: InChI=1S/C17H19FN2O4S/c1-3-19-17(21)12-20(15-6-4-5-7-16(15)24-2)25(22,23)14-10-8-13(18)9-11-14/h4-11H,3,12H2,1-2H3,(H,19,21)
• InChI Key: ZCXWSEVLXKGMQB-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)CN(C1=CC=CC=C1OC)S(=O)(=O)C2=CC=C(C=C2)F
• Molecular Formula: C17H19FN2O4S
• Molecular Weight: 366.4 g/mol

Description

N-ethyl-2-(N-(4-fluorophenyl)sulfonyl-2-methoxyanilino)acetamide, also known as E-4018, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound belongs to the class of sulfonylurea drugs, which are commonly used to treat type 2 diabetes. However, the focus of

Mechanism of Action

N-ethyl-2-(N-(4-fluorophenyl)sulfonyl-2-methoxyanilino)acetamide works by binding to the ATP-sensitive potassium channel and blocking its activity. This channel is found in various tissues throughout the body, including neurons, pancreatic beta cells, and smooth muscle cells. By blocking this channel, this compound can have various effects on cellular physiology and function.
Biochemical and physiological effects:
The biochemical and physiological effects of this compound depend on the specific tissue or cell type being studied. In neurons, this compound has been shown to increase the firing rate and excitability of certain types of neurons, while decreasing the firing rate of others. In pancreatic beta cells, this compound can stimulate insulin secretion by blocking the ATP-sensitive potassium channel. In smooth muscle cells, this compound can cause relaxation by blocking the channel and reducing calcium influx.

Advantages and Limitations for Lab Experiments

One advantage of using N-ethyl-2-(N-(4-fluorophenyl)sulfonyl-2-methoxyanilino)acetamide in lab experiments is its specificity for the ATP-sensitive potassium channel. This allows researchers to selectively block this channel and study its effects on cellular physiology and function. However, one limitation is that this compound can have off-target effects on other ion channels and receptors, which can complicate data interpretation.

Future Directions

There are several future directions for research on N-ethyl-2-(N-(4-fluorophenyl)sulfonyl-2-methoxyanilino)acetamide. One area of interest is in studying its effects on neurological disorders, such as epilepsy and Parkinson's disease. Another area of interest is in developing more selective and potent inhibitors of the ATP-sensitive potassium channel, which could have potential therapeutic applications. Additionally, further research is needed to fully understand the biochemical and physiological effects of this compound in different tissues and cell types.

Synthesis Methods

N-ethyl-2-(N-(4-fluorophenyl)sulfonyl-2-methoxyanilino)acetamide can be synthesized through a multi-step process that involves the reaction of various starting materials. The detailed synthesis method is beyond the scope of this paper, but it involves the use of several reagents and catalysts to produce the final product.

Scientific Research Applications

N-ethyl-2-(N-(4-fluorophenyl)sulfonyl-2-methoxyanilino)acetamide has been studied for its potential use in various scientific research applications. One of the most notable applications is in the field of neuroscience. This compound has been shown to block the activity of a specific type of ion channel in neurons, known as the ATP-sensitive potassium channel. This channel plays a crucial role in regulating neuronal activity, and blocking it with this compound can help researchers better understand the mechanisms underlying various neurological disorders.